Cas no 1361489-70-4 (2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl)

• Product Name: 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl
• CAS No: 1361489-70-4
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4992859
• Update Time: 2025-06-08

2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-8-5-4-6(10(14)11(8)15)7-2-1-3-9(17)12(7)16/h1-5H
• InChI Key： IRQLRXRGJAOHRF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl

Professional Introduction to Compound with CAS No. 1361489-70-4 and Product Name: 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl

The compound with the CAS number 1361489-70-4 and the product name 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in drug discovery and material science. The molecular structure of 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl consists of a biphenyl core substituted with fluorine, iodine, and chlorine atoms at specific positions. These substituents not only influence the compound's reactivity but also enhance its suitability for various synthetic transformations.

In recent years, the development of novel aryl compounds has been a focal point in medicinal chemistry due to their diverse biological activities. The presence of halogen atoms in 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl makes it an attractive intermediate for constructing more complex molecules. The fluorine atom, in particular, is known for its ability to modulate the pharmacokinetic properties of drugs, while the iodine and chlorine atoms provide handles for further functionalization through cross-coupling reactions such as Suzuki or Sonogashira couplings.

One of the most compelling aspects of 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl is its potential application in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of biphenyl structures can exhibit potent activity against enzymes involved in cancer metabolism. The fluorine-substituted biphenyls are particularly interesting because they can enhance binding affinity and metabolic stability in drug candidates.

The structural features of 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl also make it a valuable building block for materials science applications. The compound's ability to undergo selective reactions while maintaining its core structure allows chemists to design polymers and organic semiconductors with tailored properties. Recent research has highlighted its use in the synthesis of light-emitting diodes (LEDs) and organic photovoltaic materials, where halogenated biphenyls contribute to improved charge transport and stability.

From a synthetic chemistry perspective, 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl offers a versatile platform for exploring new reaction pathways. The combination of fluorine and iodine substituents enables multiple synthetic strategies, including palladium-catalyzed cross-coupling reactions that are widely used in pharmaceutical synthesis. These reactions allow for the introduction of additional functional groups at specific positions on the biphenyl ring, expanding the library of possible derivatives.

The pharmaceutical industry has been particularly keen on exploring halogenated biphenyls due to their broad spectrum of biological activities. For example, studies have demonstrated that compounds containing fluoro or chloro substituents on biphenyl rings can exhibit anti-inflammatory and antiviral properties. The iodine atom in 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl further enhances its utility as a scaffold for drug development by allowing for selective modifications through metal-catalyzed reactions.

In conclusion, 2'-Fluoro-3'-iodo-2,3,4-trichlorobiphenyl (CAS No. 1361489-70-4) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features enable diverse synthetic transformations and biological applications. As research continues to uncover new uses for halogenated biphenyls like this one, their importance in advancing chemical biology and drug discovery is likely to grow even further.